Cas no 144049-86-5 (4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-,(5bR,8aS)-rel-)
![4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-,(5bR,8aS)-rel- structure](https://ossimg.kuujia.com/scimg/144500/144049-86-5x500.png)
144049-86-5 structure
Product Name:4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-,(5bR,8aS)-rel-
CAS No:144049-86-5
MF:C22H16O8
MW:408.357646942139
CID:158972
Update Time:2024-03-05
4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-,(5bR,8aS)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-,(5bR,8aS)-rel-
- 4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-,(
- 4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-, cis-
- 4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-, cis-(?à)-
- Torosaflavone C
- (5bR,8aS)-rel-4H,5b,8a-Dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-8H-cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione
- 4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione, 5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-, (5bR,8aS)-rel-
-
- Inchi： 1S/C22H16O8/c1-8-16-18-15(30-22(16)21(27)19(8)25)7-14-17(20(18)26)11(24)6-13(29-14)9-3-4-12(28-2)10(23)5-9/h3-7,16,22-23,25-26H,1-2H3
- InChI Key： JQIASYPXXAIEFJ-UHFFFAOYSA-N
- SMILES： COC1C(O)=CC(C2OC3C(=C(C4=C(C=3)OC3C(C(=C(C43)C)O)=O)O)C(=O)C=2)=CC=1
Computed Properties
- Exact Mass: 408.08448
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- XLogP3: 1.025
Experimental Properties
- Density: 1.587±0.06 g/cm3(Predicted)
- Boiling Point: 650.5±55.0 °C(Predicted)
- PSA: 122.52
- pka: 6.09±0.70(Predicted)
4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-,(5bR,8aS)-rel- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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